Cas no 3969-61-7 (1,2:4,5-Di-O-isopropylidene-D-mannitol)

• Product Name: 1,2:4,5-Di-O-isopropylidene-D-mannitol
• CAS No: 3969-61-7
• MF: C₁₂H₂₂O₆
• MW: 262.299484729767
• CID: 319290
• PubChem ID: 11644635
• Update Time: 2025-11-02

1,2:4,5-Di-O-isopropylidene-D-mannitol Chemical and Physical Properties

Names and Identifiers

• D-Mannitol,1,2:4,5-bis-O-(1-methylethylidene)-
• 1,2:4,5-Di-O-isopropylidene-D-mannitol
• (2,2-DIMETHYL-[1,3]DIOXOLAN-4-YL)-(5-HYDROXYMETHYL-2,2-DIMETHYL-[1,3]DIOXOLAN-4-YL)-METHANOL
• 1,2:4,5-DI-O-ISOPROPYLIDENE-A-D-MANNITOL
• (2,2-dimethyl-1,3-dioxolan-4-yl)-[5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methanol
• (R)-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)((4S,5R)-5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxolan-4-yl)methanol
• AKOS040768243
• W-202632
• 1,2:4,5-Bis-O-(1-methylethylidene)-D-mannitol
• (R)-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-[(4S,5R)-5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxolan-4-yl]methanol
• NSC 93066
• SCHEMBL9204270
• 3969-61-7
• 1,2:4,5-Di-O-isopropylidene-alpha-D-mannitol

• Inchi： 1S/C12H22O6/c1-11(2)15-6-8(17-11)9(14)10-7(5-13)16-12(3,4)18-10/h7-10,13-14H,5-6H2,1-4H3/t7-,8-,9-,10-/m1/s1
• InChI Key： CKMMCZAVXJINCZ-ZYUZMQFOSA-N
• SMILES： O1C(C)(C)O[C@H](CO)[C@@H]1[C@@H]([C@H]1COC(C)(C)O1)O

Computed Properties

• Exact Mass: 262.14200
• Monoisotopic Mass: 262.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Melting Point: 50-51°C
• PSA: 77.38000
• LogP: 0.01120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,2:4,5-Di-O-isopropylidene-D-mannitol

Comprehensive Guide to 1,2:4,5-Di-O-isopropylidene-D-mannitol (CAS No. 3969-61-7): Properties, Applications, and Market Insights

1,2:4,5-Di-O-isopropylidene-D-mannitol (CAS No. 3969-61-7) is a highly specialized organic compound widely used in pharmaceutical, chemical, and research industries. This derivative of D-mannitol is known for its unique protective group properties, making it invaluable in synthetic chemistry. With the increasing demand for chiral intermediates and specialty chemicals, this compound has gained significant attention in recent years.

The molecular structure of 1,2:4,5-Di-O-isopropylidene-D-mannitol features two isopropylidene groups that protect the hydroxyl functionalities of D-mannitol. This protection enhances the compound's stability and makes it particularly useful in multi-step organic synthesis. Researchers often search for "protected D-mannitol derivatives" or "chiral building blocks for pharmaceuticals," highlighting the growing interest in this niche chemical.

One of the most prominent applications of 3969-61-7 is in the synthesis of nucleoside analogs and other bioactive molecules. The pharmaceutical industry frequently employs this compound as a key intermediate in drug development processes. Recent trends show increased searches for "pharmaceutical intermediates for antiviral drugs" and "sugar derivatives in medicinal chemistry," areas where this compound plays a crucial role.

In addition to pharmaceutical applications, 1,2:4,5-Di-O-isopropylidene-D-mannitol finds use in asymmetric synthesis and catalysis. Its chiral nature makes it valuable for creating enantiomerically pure compounds, a hot topic in modern organic chemistry. Many researchers are exploring "green chemistry applications of protected sugars" and "sustainable chiral auxiliaries," where this compound shows promising potential.

The physical properties of 3969-61-7 include a white crystalline appearance with good solubility in common organic solvents. These characteristics make it convenient for laboratory use and industrial-scale applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are typically employed for quality control, addressing common search queries like "analytical methods for sugar derivatives" and "characterization of protected carbohydrates."

Market analysis indicates steady growth in demand for 1,2:4,5-Di-O-isopropylidene-D-mannitol, particularly from the Asia-Pacific region. The compound's role in producing innovative therapeutics aligns with current healthcare trends and the global focus on drug development. Industry reports frequently mention "specialty chemicals market growth" and "pharmaceutical intermediates demand," reflecting the commercial importance of this material.

From a regulatory perspective, 3969-61-7 is generally regarded as safe for research and industrial use when handled properly. Safety data sheets provide comprehensive information on handling procedures, addressing common concerns about "chemical safety in laboratory settings" and "proper storage of sugar derivatives."

Recent scientific publications have explored novel applications of 1,2:4,5-Di-O-isopropylidene-D-mannitol in material science, particularly in the development of functional polymers. This expansion into new research areas responds to growing interest in "biobased materials from carbohydrate derivatives" and "sustainable polymer chemistry."

For researchers considering 3969-61-7 for their projects, it's important to note that the compound offers excellent reproducibility in synthetic pathways. This reliability makes it particularly valuable for scaling up processes from laboratory to production scale, answering frequent queries about "scalable synthetic methods" and "process chemistry optimization."

The future outlook for 1,2:4,5-Di-O-isopropylidene-D-mannitol appears promising, with potential applications emerging in biotechnology and nanotechnology. As research continues to uncover new uses for this versatile compound, it remains a subject of significant scientific and commercial interest, particularly in contexts searching for "advanced materials from sugar chemistry" and "next-generation pharmaceutical intermediates."